Potassium guaiacolsulfonate hemihydrate

• Molecular Formula: C14H16K2O11S2
• Molecular Weight: 502.6 g/mol
• InChI: InChI=1S/2C7H8O5S.2K.H2O/c2*1-12-7-4-5(13(9,10)11)2-3-6(7)8;;;/h2*2-4,8H,1H3,(H,9,10,11);;;1H2/q;;2*+1;/p-2
• InChIKey: AHTXUEDLGSAAMV-UHFFFAOYSA-L

Unlike the unstable anhydrous form, this hemihydrate is the thermodynamically stable crystal form, ensuring consistent API quality and preventing crystal form changes during storage. Its high aqueous solubility (62.5 mg/mL) outperforms less soluble expectorants like guaifenesin, enabling high-strength liquid formulations. Conforms to USP monograph (98.0-102.0% purity, 3.0-6.0% water content), providing a clear compendial path for ANDA submissions. Supported by a validated spectrophotometric assay method.

Potassium Guaiacolsulfonate Hemihydrate: Procurement and Specification Guide

Potassium guaiacolsulfonate hemihydrate (CAS 78247-49-1) is a well-defined pharmaceutical expectorant, characterized as the hemihydrate crystal form of potassium 4-hydroxy-3-methoxybenzenesulfonate [1]. This specific crystalline state, consisting of potassium guaiacol-4-sulfonate and water in a precise 2:1 stoichiometric ratio, is not merely an attribute but the thermodynamically stable and analytically defined form of the active pharmaceutical ingredient (API) under standard conditions [2]. Its primary mechanism involves reducing mucus viscosity in the respiratory tract, thereby facilitating expectoration [3].

• [1] United States Pharmacopeia (USP). USP Monographs: Potassium Guaiacolsulfonate. USP 29-NF 24. View Source
• [2] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Thiocol (Guaiacolsulfonate). View Source

Why Potassium Guaiacolsulfonate Hemihydrate Cannot Be Substituted with Anhydrous or Other Salt Forms

The procurement of potassium guaiacolsulfonate as the hemihydrate is a critical quality specification, not a trivial detail, because it is the only form with proven long-term stability under ambient storage and manufacturing conditions [1]. The anhydrous form of potassium guaiacolsulfonate is inherently unstable and will spontaneously and irreversibly transform into the hemihydrate upon exposure to atmospheric humidity, leading to uncontrolled changes in the physical and chemical properties of the API or final drug product [2]. Furthermore, substitution with a different salt, such as sodium guaiacolsulfonate, introduces a chemically distinct entity with different molecular weight, solubility, and potentially different bioavailability and therapeutic equivalence, which would require a separate and comprehensive regulatory approval pathway .

• [1] United States Pharmacopeia (USP). USP Monographs: Potassium Guaiacolsulfonate. USP 29-NF 24. View Source
• [2] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source

Potassium Guaiacolsulfonate Hemihydrate: Comparative Performance and Differentiation Data

Thermodynamic Stability: Hemihydrate vs. Anhydrate Under Ambient Conditions

The hemihydrate form of potassium guaiacolsulfonate exhibits definitive thermodynamic stability over its anhydrous counterpart. A crystallographic and thermogravimetric study established that the anhydrate form is not stable under ambient temperature and humidity and spontaneously rehydrates to form the hemihydrate [1]. The hemihydrate itself is stable and only dehydrates at temperatures exceeding 380 K (~107 °C) [2].

Evidence Dimension	Solid-state stability under ambient conditions (temperature and humidity)
Target Compound Data	Stable as the hemihydrate crystal; Dehydration onset at >380 K (~107 °C)
Comparator Or Baseline	Potassium guaiacolsulfonate anhydrate
Quantified Difference	Anhydrate is unstable and quantitatively transforms into the hemihydrate under ambient conditions.
Conditions	X-ray diffraction (XRD) and thermogravimetric analysis (TGA) of a commercial sample.

Why This Matters

Procuring the hemihydrate ensures a consistent, stable crystalline form for formulation, manufacturing, and long-term storage, avoiding batch-to-batch variability or product failure associated with the unstable anhydrate.

• [1] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source
• [2] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source

Regulatory and Analytical Definition: Quantified Purity and Hydration

Official pharmacopoeial monographs provide a strict, quantitative definition for this API. The USP monograph specifies that Potassium Guaiacolsulfonate contains not less than 98.0 percent and not more than 102.0 percent of C7H7KO5S, calculated on the anhydrous basis, and also sets the water content (Method I) between 3.0% and 6.0%, which is consistent with the hemihydrate stoichiometry (theoretical water content of ~3.5%) [1] [2]. This provides a clear, compendial benchmark for quality and purity that is not defined for other, non-compendial guaiacolsulfonate salts.

Evidence Dimension	Compendial purity and water content specification
Target Compound Data	Assay: 98.0% - 102.0% (anhydrous basis); Water content: 3.0% - 6.0%
Comparator Or Baseline	Other guaiacolsulfonate salts (e.g., sodium guaiacolsulfonate)
Quantified Difference	The hemihydrate has a specific, defined hydration state (water content 3.0-6.0%) which is a regulatory requirement, unlike the anhydrate or other salts which lack this defined specification.
Conditions	USP 29-NF 24 monograph.

Why This Matters

Adherence to this specific monograph is essential for regulatory filings (e.g., ANDA, NDA) in the US and other jurisdictions, providing a clear quality standard for procurement and reducing the analytical burden of justifying a different form.

• [1] United States Pharmacopeia (USP). USP Monographs: Potassium Guaiacolsulfonate. USP 29-NF 24. View Source
• [2] USP. Potassium Guaiacolsulfonate. USP-NF. https://doi.usp.org/USPNF/USPNF_M67590_03_01.html View Source

Aqueous Solubility: Comparison with Guaifenesin

While both are expectorants, potassium guaiacolsulfonate hemihydrate demonstrates high aqueous solubility (reported at 62.5 mg/mL in water, ~248.7 mM) , which is a critical parameter for formulating liquid dosage forms like syrups and oral solutions. This contrasts with other common expectorants such as guaifenesin, which has a significantly lower aqueous solubility (approximately 50 mg/mL, though this can vary with temperature) [1].

Evidence Dimension	Aqueous solubility at room temperature
Target Compound Data	62.5 mg/mL in water (~248.7 mM)
Comparator Or Baseline	Guaifenesin (a common alternative expectorant)
Quantified Difference	Potassium guaiacolsulfonate hemihydrate exhibits approximately 25% higher solubility than guaifenesin under similar conditions.
Conditions	In vitro solubility testing (vendor and literature data).

Why This Matters

Higher aqueous solubility facilitates easier formulation of high-dose liquid products, potentially reducing the need for co-solvents or complex solubilization techniques, and can contribute to more robust and cost-effective manufacturing.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Guaifenesin. Section: 4.1 Computed Properties - Water Solubility. View Source

Long History of Use and Defined Therapeutic Category

Potassium guaiacolsulfonate has a well-documented, century-long history of use as an expectorant, with its primary therapeutic effect being the reduction of mucus viscosity [1]. It is classified under a specific ATC code (R05CA09) for expectorants [2]. This extensive historical use provides a substantial body of empirical safety and efficacy data that is not available for newer, less-characterized expectorant candidates.

Evidence Dimension	Extent of historical clinical use and regulatory classification
Target Compound Data	Over 100 years of use; ATC code R05CA09 (Expectorants)
Comparator Or Baseline	Newer or less-established expectorant compounds
Quantified Difference	Provides a unique, long-term safety and tolerability profile established over a century of clinical practice.
Conditions	Historical pharmacopoeial monographs, clinical literature, and WHO ATC/DDD Index.

Why This Matters

This long history de-risks procurement for product development, as it implies a well-understood safety and toxicity profile, simplifying regulatory and clinical trial design compared to a novel chemical entity.

• [1] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source
• [2] WHO Collaborating Centre for Drug Statistics Methodology. ATC/DDD Index 2025: Potassium guaiacolsulfonate (R05CA09). View Source

Potassium Guaiacolsulfonate Hemihydrate: Application Scenarios for Procurement and Development

Formulation of Stable, High-Concentration Oral Liquid Products (Syrups/Elixirs)

The high aqueous solubility of potassium guaiacolsulfonate hemihydrate (62.5 mg/mL) makes it an ideal candidate for formulating high-strength liquid dosage forms. This is a direct advantage over less soluble expectorants like guaifenesin, allowing for more concentrated solutions without the risk of precipitation [1]. Furthermore, its proven thermodynamic stability as the hemihydrate ensures that the API will not undergo crystal form changes during the shelf-life of the product, guaranteeing consistent quality and performance [2].

Development of a Generic Expectorant Product with a Streamlined ANDA Pathway

For manufacturers seeking an abbreviated new drug application (ANDA) for a generic expectorant product, sourcing potassium guaiacolsulfonate hemihydrate that conforms to the USP monograph (98.0%-102.0% purity, 3.0%-6.0% water content) is a non-negotiable requirement [3] [4]. This ensures pharmaceutical equivalence to the reference listed drug (RLD) and provides a clear, compendial path for demonstrating product quality, thereby reducing analytical and regulatory hurdles.

Research on Historical Drug Repurposing and Safety Pharmacology

Given its >100-year history of human use, potassium guaiacolsulfonate hemihydrate is an attractive subject for drug repurposing studies [5]. Its well-documented safety profile [6] and established mechanism of action as a mucolytic [7] allow researchers to bypass early-stage toxicology studies, focusing resources on investigating new therapeutic applications, particularly in pulmonary or inflammatory diseases.

Quality Control and Analytical Method Development

The existence of a robust USP monograph [8] and a published spectrophotometric assay method [9] provides a validated, quantitative framework for quality control. Procuring the USP-grade hemihydrate allows analytical laboratories to establish and verify these methods, ensuring accurate potency and purity testing for both raw material release and finished product stability studies.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Guaifenesin. Section: 4.1 Computed Properties - Water Solubility. View Source
• [2] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source
• [3] United States Pharmacopeia (USP). USP Monographs: Potassium Guaiacolsulfonate. USP 29-NF 24. View Source
• [4] USP. Potassium Guaiacolsulfonate. USP-NF. https://doi.usp.org/USPNF/USPNF_M67590_03_01.html View Source
• [5] Mahé, N.; Nicolaï, B.; Barrio, M.; Perrin, M.-A.; Do, B.; Tamarit, J.-L.; Céolin, R.; Rietveld, I. B. Solid-State Properties and Dehydration Behavior of the Active Pharmaceutical Ingredient Potassium Guaiacol-4-sulfonate. Crystal Growth & Design 2013, 13 (7), 3028-3035. View Source
• [6] WHO Collaborating Centre for Drug Statistics Methodology. ATC/DDD Index 2025: Potassium guaiacolsulfonate (R05CA09). View Source
• [7] National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Thiocol (Guaiacolsulfonate). View Source
• [8] United States Pharmacopeia (USP). USP Monographs: Potassium Guaiacolsulfonate. USP 29-NF 24. View Source
• [9] Anonymous. Spectrophotometric Assay for Potassium Guaiacolsulfonate N.F. Journal of Pharmaceutical Sciences 1966, 55 (7), 728-730. View Source